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Compound of Interest

Compound Name: 4-Bromo-2-iodo-7-azaindole

Cat. No.: B572159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of 4-Bromo-2-iodo-7-azaindole, a key heterocyclic intermediate in

medicinal chemistry.

Core Compound Data
4-Bromo-2-iodo-7-azaindole is a halogenated derivative of 7-azaindole. The strategic

placement of bromine and iodine atoms on the azaindole scaffold makes it a versatile building

block for the synthesis of more complex molecules, particularly in the development of novel

therapeutic agents. The azaindole core is a recognized pharmacophore present in numerous

biologically active compounds.[1][2]

Molecular and Physicochemical Properties
The fundamental properties of 4-Bromo-2-iodo-7-azaindole are summarized below. The

molecular weight is calculated based on the atomic weights of its constituent elements.
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Property Value

Molecular Formula C₇H₄BrIN₂

Molecular Weight 322.93 g/mol

IUPAC Name 4-Bromo-2-iodo-1H-pyrrolo[2,3-b]pyridine

CAS Number 1260879-70-6[3]

Atomic Weight Contributions:

Element Symbol
Atomic Weight
(amu)

Count
Total
Contribution

Carbon C 12.011 7 84.077

Hydrogen H 1.008 4 4.032

Bromine Br 79.904 1 79.904

Iodine I 126.904 1 126.904

Nitrogen N 14.007 2 28.014

Total 322.931

Synthesis and Experimental Protocols
The synthesis of substituted 7-azaindoles often involves multi-step processes. Palladium-

catalyzed cross-coupling reactions are frequently employed to introduce substituents onto the

azaindole ring.[4][5][6] A plausible synthetic route to 4-Bromo-2-iodo-7-azaindole can be

extrapolated from methods used for similar structures, such as the synthesis of N-Tosyl-4-
bromo-2-iodo-7-azaindole.[7]

General Experimental Workflow for Substituted 7-
Azaindoles
The following diagram illustrates a generalized workflow for the synthesis of substituted 7-

azaindoles, which can be adapted for the specific synthesis of 4-Bromo-2-iodo-7-azaindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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